BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling of 2,2,5,5-
Tetramethylhexane: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2,5,5-Tetramethylhexane

Cat. No.: B086233

This guide provides comprehensive safety and handling information for 2,2,5,5-
tetramethylhexane, intended for researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

2,2,5,5-Tetramethylhexane is a saturated aliphatic hydrocarbon.[1] A summary of its key
physical and chemical properties is presented in Table 1.
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Property

Value

Molecular Formula

C10H22[2][3]

Molecular Weight 142.28 g/mol [2][4]

CAS Number 1071-81-4[2][3]
Appearance White Solid[5]

Odor Odorless|[5]

Boiling Point 138.8 °C at 760 mmHg[3][6]
Melting Point -12.6 °C[3][6]

Flash Point 31.6 °C[3][6]

Vapor Pressure

8.74 mmHg at 25 °C[1][3]

Density

0.734 g/cm?3[3][6]

Refractive Index

1.4032[3]

Hazard Identification and Toxicology

Overexposure to 2,2,5,5-tetramethylhexane may cause skin and eye irritation.[1] It may also

have anesthetic effects, leading to drowsiness, dizziness, and headache.[1] It is classified as a

neurotoxin.[1] Detailed toxicological data, including oral, inhalation, and dermal toxicity, is

largely unavailable.[7]

Handling and Storage

3.1 Handling:

e Handle in a well-ventilated area.[2]

o Wear suitable protective clothing, including chemical-impermeable gloves and eye

protection.[2][7]

e Avoid contact with skin and eyes.[2]
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e Prevent the formation of dust and aerosols.[2]

e Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]
3.2 Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][8]
» Keep away from heat, sparks, open flames, and hot surfaces.

» Store apart from foodstuff containers and incompatible materials such as oxidizing agents.[2]

[5]

Personal Protective Equipment (PPE)

The following diagram outlines the recommended personal protective equipment when
handling 2,2,5,5-tetramethylhexane.
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Spill of 2,2,5,5-Tetramethylhexane Occurs

( Remove All Sources of Ignition )

l

( Evacuate Personnel to a Safe Area ]

l

( Ensure Adequate Ventilation ]

Contain Spill & Prevent Entry into Drains

Absorb with Inert, Non-Combustible Material

Collect and Place in a Closed Container for Disposal

Decontaminate Spill Area

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety and Handling of 2,2,5,5-Tetramethylhexane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086233#safety-and-handling-precautions-for-2-2-5-5-
tetramethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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